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Compound of Interest

Compound Name: 5-Ethylisoquinolin-8-amine

Cat. No.: B13260740

Get Quote

Substance Identity & Structural Architecture[3]
5-Ethylisoquinolin-8-amine is a specialized heteroaromatic building block belonging to the

isoquinoline class.[1][2][3] It is characterized by an isoquinoline core substituted with an ethyl

group at the C5 position and a primary amine at the C8 position. This specific substitution

pattern renders it a "privileged scaffold" in medicinal chemistry, particularly for the design of

kinase inhibitors (e.g., ROCK, PKA) where the C8-amine serves as a critical hydrogen bond

donor in the ATP-binding pocket.
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Property Specification

IUPAC Name 5-ethylisoquinolin-8-amine

CAS Registry Number 54415-51-9

Molecular Formula C₁₁H₁₂N₂

Molecular Weight 172.23 g/mol

Canonical SMILES CCC1=C2C=CN=CC2=C(N)C=C1

InChI Key Derived from structure

Appearance Pale yellow to brown solid

Solubility Soluble in DMSO, Methanol, DCM

Structural Logic & Numbering
The isoquinoline ring system is numbered starting from the carbon adjacent to the nitrogen

atom in the pyridine ring (position 1), with the nitrogen at position 2. The numbering continues

around the benzene ring.

Position 5 (Ethyl): Located on the benzene ring, adjacent to the bridgehead carbon C4a. This

position is sterically significant, often occupying hydrophobic pockets in protein targets.

Position 8 (Amine): Located on the benzene ring, adjacent to the bridgehead carbon C8a

and spatially close to C1. This position is electronically coupled to the pyridine nitrogen,

influencing the basicity and tautomeric properties of the system.

Synthetic Methodology (Expert Protocol)
Synthesis of 5,8-disubstituted isoquinolines is historically challenging due to the lack of

regioselectivity in electrophilic aromatic substitutions (SEAr). Direct nitration of isoquinoline

yields a mixture of 5-nitro and 8-nitro isomers (approx. 9:1 ratio), making isolation of specific

derivatives difficult.[1][2]

To ensure scientific integrity and high purity, the recommended protocol utilizes a regioselective

approach starting from 5-bromoisoquinoline. This route leverages the bromine atom as a
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blocking group and a handle for cross-coupling, ensuring the ethyl group is installed exclusively

at C5.

Validated Synthetic Pathway
Nitration: Nitration of 5-bromoisoquinoline directs the nitro group primarily to the C8 position

due to the directing effects of the bromine (weakly deactivating, ortho/para directing) and the

protonated isoquinolinium core (meta directing).

Suzuki-Miyaura Coupling: Palladium-catalyzed cross-coupling of the C5-bromide with

ethylboronic acid installs the ethyl chain.[1][2]

Reduction: Chemoselective reduction of the nitro group yields the final amine.

Step-by-Step Protocol
Step 1: Regioselective Nitration[1][2]

Reagents: 5-Bromoisoquinoline, KNO₃, H₂SO₄.

Procedure: Dissolve 5-bromoisoquinoline in conc. H₂SO₄ at 0°C. Add KNO₃ portion-wise.

Allow to warm to RT and stir for 12h. Pour onto ice, neutralize with NH₄OH.

Outcome: Precipitate is primarily 5-bromo-8-nitroisoquinoline.[1][2] Recrystallize from

ethanol to remove isomers.

Step 2: C5-Ethyl Installation (Suzuki Coupling)[1][2]
Reagents: 5-Bromo-8-nitroisoquinoline, Ethylboronic acid, Pd(dppf)Cl₂, K₂CO₃,

Dioxane/Water (4:1).

Procedure: Degas solvents. Combine reagents under Argon atmosphere. Heat to 90°C for

16h.

Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄. Purify via flash

chromatography (Hexane/EtOAc).

Mechanism: The oxidative addition of Pd(0) occurs selectively at the C-Br bond.[2] The nitro

group remains intact.
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Step 3: Nitro Reduction[1][2]
Reagents: 5-Ethyl-8-nitroisoquinoline, Iron powder (Fe), NH₄Cl, Ethanol/Water.[1][2]

Procedure: Reflux the mixture for 4h. The iron-mediated reduction is mild and avoids

reducing the isoquinoline ring itself (unlike catalytic hydrogenation which might partially

reduce the pyridine ring).

Purification: Filter through Celite. Concentrate and recrystallize.

Reaction Visualization

5-Bromoisoquinoline 5-Bromo-8-nitroisoquinoline

KNO3, H2SO4
(Nitration) 5-Ethyl-8-nitroisoquinoline

EtB(OH)2, Pd(dppf)Cl2
(Suzuki Coupling) 5-Ethylisoquinolin-8-amine

Fe, NH4Cl
(Reduction)

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis of 5-ethylisoquinolin-8-amine via brominated

intermediate.

Analytical Characterization
To validate the identity of the synthesized compound, the following analytical signatures must

be confirmed.
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Technique Expected Signature Diagnostic Interpretation

¹H NMR (400 MHz, DMSO-d₆) δ 1.25 (t, 3H), 2.95 (q, 2H)

Characteristic triplet and

quartet of the Ethyl group at

C5.[1][2]

δ 9.2 (s, 1H, H-1)

Highly deshielded singlet for

the proton adjacent to Nitrogen

(C1).

δ 6.8 - 7.5 (m, Ar-H)

Aromatic protons showing

ortho-coupling patterns (d, J ≈

8 Hz) for the benzene ring

protons (H6, H7).[2]

δ 5.8 (br s, 2H)

Broad singlet corresponding to

the NH₂ protons

(exchangeable with D₂O).

LC-MS (ESI+) m/z = 173.1 [M+H]⁺
Protonated molecular ion peak

confirming MW of 172.[1][2]23.

IR Spectroscopy 3300-3400 cm⁻¹
Primary amine N-H stretching

doublets.[1][2][4]

Applications in Drug Development[5][7][8][9][10][11]
5-Ethylisoquinolin-8-amine is not merely a chemical curiosity; it is a functional intermediate

for high-value therapeutics.[1][2]

Kinase Inhibition (ROCK/PKA)
The isoquinoline scaffold is the pharmacophore for Fasudil and Ripasudil, both Rho-associated

protein kinase (ROCK) inhibitors used for treating cerebral vasospasm and glaucoma.

Mechanism: The isoquinoline nitrogen (N2) and the exocyclic amine (N8) mimic the adenine

ring of ATP, forming hydrogen bonds with the hinge region of the kinase.

Role of 5-Ethyl: Substituents at the 5-position extend into the hydrophobic back-pocket of the

enzyme, improving selectivity over other AGC kinases (like PKA or PKC).[1][2]
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Biological Pathway Interaction
The inhibition of ROCK by 5-ethylisoquinolin-8-amine derivatives impacts the

phosphorylation of Myosin Light Chain (MLC), leading to smooth muscle relaxation.[1][2][4]
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Caption: Figure 2. Mechanism of action for isoquinoline-based ROCK inhibitors leading to

vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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